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Compound of Interest

Compound Name: SB 218795

Cat. No.: B1680806 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents like SB 218795 are paramount to ensuring a secure working

environment and maintaining environmental integrity. This guide provides a comprehensive,

step-by-step procedure for the proper disposal of SB 218795, a potent and selective non-

peptide NK3 receptor antagonist.

I. Physicochemical and Hazard Profile of SB 218795
While a specific Safety Data Sheet (SDS) for SB 218795 is not readily available in public

databases, a conservative approach to its handling and disposal is warranted based on its

chemical structure as a quinoline derivative and general laboratory safety principles. Quinoline

and its derivatives are known to be potentially toxic and harmful to aquatic life. Therefore, SB
218795 should be treated as hazardous chemical waste.

Table 1: Physicochemical Properties of SB 218795

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1680806?utm_src=pdf-interest
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/product/b1680806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

(R)-[[2-Phenyl-4-

quinolinyl)carbonyl]amino]-

methyl ester benzeneacetic

acid

[1][2]

Molecular Formula C25H20N2O3 [1][2]

Molecular Weight 396.44 g/mol [1][2]

Purity ≥99% (HPLC) [1][2]

Appearance Solid [3]

Storage Store at room temperature. [1]

II. Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of SB 218795 waste should occur in a well-

ventilated area, preferably within a certified chemical fume hood.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

Protective Clothing: A full-length laboratory coat should be worn to prevent skin contact.

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe segregation, collection, and

disposal of SB 218795 waste.

Step 1: Waste Characterization and Segregation

All materials contaminated with SB 218795 must be classified as hazardous chemical waste.

This includes:
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Unused or expired pure SB 218795.

Solutions containing SB 218795.

Contaminated laboratory consumables (e.g., pipette tips, vials, gloves, absorbent paper).

Do not mix SB 218795 waste with other waste streams unless explicitly approved by your

institution's Environmental Health and Safety (EHS) department.[4]

Step 2: Waste Collection and Containment

Solid Waste: Collect solid SB 218795 waste and contaminated consumables in a dedicated,

leak-proof, and chemically compatible container.

Liquid Waste: Collect solutions containing SB 218795 in a separate, clearly labeled, and

sealable container. The container material must be compatible with the solvent used.

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "SB 218795".[4]

Step 3: Storage of Waste

Store the sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory.[5]

This area should be well-ventilated, away from sources of ignition, and separate from

incompatible materials.[2]

Step 4: Professional Disposal

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.

Provide the disposal contractor with all available safety information regarding the waste to

ensure proper handling and treatment.

IV. Experimental Protocols
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As SB 218795 is a research chemical, specific experimental protocols will vary. However, any

procedure generating waste containing this compound must incorporate the disposal steps

outlined above. For instance, in a typical in-vitro experiment, all solutions containing SB
218795 and any contaminated labware (e.g., microplates, pipette tips) must be collected as

hazardous waste.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of SB 218795.
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Caption: Workflow for the safe disposal of SB 218795.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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